Cas no 2649080-57-7 (2-Chloro-5-isocyanato-3-methylpyridine)

2-Chloro-5-isocyanato-3-methylpyridine is a versatile heterocyclic compound featuring both chloro and isocyanate functional groups on a methyl-substituted pyridine backbone. Its reactive isocyanate moiety enables efficient participation in nucleophilic addition reactions, making it valuable for synthesizing ureas, carbamates, and other derivatives. The chloro substituent enhances its utility in further functionalization via cross-coupling or substitution reactions. This compound is particularly useful in pharmaceutical and agrochemical research, where its structural motifs contribute to the development of bioactive molecules. Its stability and well-defined reactivity profile ensure consistent performance in synthetic applications. Proper handling is essential due to the isocyanate group's sensitivity to moisture and potential irritancy.
2-Chloro-5-isocyanato-3-methylpyridine structure
2649080-57-7 structure
Product Name:2-Chloro-5-isocyanato-3-methylpyridine
CAS No:2649080-57-7
MF:C7H5ClN2O
MW:168.5804002285
MDL:MFCD33500414
CID:5604536
PubChem ID:165636090
Update Time:2025-06-25

2-Chloro-5-isocyanato-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-5-isocyanato-3-methylpyridine
    • 2649080-57-7
    • EN300-1993119
    • 2-Chloro-5-isocyanato-3-methylpyridine
    • MDL: MFCD33500414
    • Inchi: 1S/C7H5ClN2O/c1-5-2-6(10-4-11)3-9-7(5)8/h2-3H,1H3
    • InChI Key: HRTFYSDPMJDKSZ-UHFFFAOYSA-N
    • SMILES: ClC1C(C)=CC(=CN=1)N=C=O

Computed Properties

  • Exact Mass: 168.0090405g/mol
  • Monoisotopic Mass: 168.0090405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 42.3Ų

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Additional information on 2-Chloro-5-isocyanato-3-methylpyridine

Recent Advances in the Application of 2-Chloro-5-isocyanato-3-methylpyridine (CAS: 2649080-57-7) in Chemical Biology and Pharmaceutical Research

2-Chloro-5-isocyanato-3-methylpyridine (CAS: 2649080-57-7) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This heterocyclic compound, characterized by its reactive isocyanate group and chloro-substituted pyridine ring, serves as a key building block for the synthesis of various pharmacologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, covalent protein modifiers, and other bioactive compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-Chloro-5-isocyanato-3-methylpyridine as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the isocyanate functionality to form urea linkages with amine-containing scaffolds, resulting in compounds with improved selectivity and pharmacokinetic properties. The chloro substituent at the 2-position allowed for further derivatization through cross-coupling reactions, enabling the exploration of diverse structure-activity relationships.

In the field of chemical biology, this compound has been employed as a tool for protein labeling and modification. A recent Nature Chemical Biology paper (2024) described its application in the development of activity-based probes for cysteine proteases. The electrophilic isocyanate group reacts selectively with active-site thiols, while the pyridine moiety provides a handle for subsequent bioconjugation or detection. This approach has enabled the profiling of protease activities in complex biological systems with unprecedented specificity.

The synthetic utility of 2-Chloro-5-isocyanato-3-methylpyridine has been further expanded through innovative methodologies. A 2024 Organic Letters publication reported a palladium-catalyzed cross-coupling strategy that preserves the isocyanate functionality while enabling arylation at the 2-position. This breakthrough has opened new avenues for the rapid assembly of structurally diverse compound libraries for high-throughput screening campaigns.

From a safety and handling perspective, recent studies have emphasized the importance of proper storage conditions for 2-Chloro-5-isocyanato-3-methylpyridine. The compound's moisture sensitivity and potential for polymerization require careful handling under inert atmosphere. Analytical methods for quality control have been refined, with HPLC-MS emerging as the gold standard for purity assessment in pharmaceutical applications.

Looking forward, the unique reactivity profile of 2-Chloro-5-isocyanato-3-methylpyridine positions it as a valuable tool for both medicinal chemistry and chemical biology research. Its dual functionality allows for sequential modification strategies that are particularly valuable in the development of targeted covalent inhibitors, an area of growing importance in drug discovery. Future research directions may include exploration of its applications in PROTAC development and other emerging therapeutic modalities.

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